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Compound of Interest

Compound Name: 3-Benzylcyclobutanol

Cat. No.: B1377034

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the chemical structure, properties, and available data for 3-
benzylcyclobutanol. Initial comprehensive searches indicate that specific experimental data
for 3-benzylcyclobutanol is not readily available in public scientific literature and chemical
databases. This suggests that it is a novel or less-studied compound.

However, to provide valuable insights for researchers interested in this structural motif, this
guide also presents a detailed overview of a closely related and commercially available
analogue, 3-(benzyloxy)cyclobutanol. The subtle yet significant structural difference—the
presence of an ether linkage in 3-(benzyloxy)cyclobutanol versus a direct benzyl-cyclobutane
bond in 3-benzylcyclobutanol—will influence the molecule's chemical and physical properties.

Part 1: 3-Benzylcyclobutanol - A Molecule of
Research Interest

The chemical structure of 3-benzylcyclobutanol consists of a cyclobutanol ring substituted
with a benzyl group at the third carbon position. Due to the limited availability of experimental
data, a detailed summary of its physicochemical properties and biological activity cannot be
provided at this time. Researchers exploring this molecule would be venturing into novel
chemical space.
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A hypothetical synthesis for 3-benzylcyclobutanol could be envisioned, providing a starting
point for laboratory investigation.

Hypothetical Synthesis of 3-Benzylcyclobutanol

G-Benzylcyclobutanone) Reduction

3-Benzylcyclobutanol

Reducing Agent
(e.g., NaBH4)

Click to download full resolution via product page

Caption: A potential synthetic route to 3-benzylcyclobutanol via reduction of the
corresponding ketone.

Part 2: 3-(Benzyloxy)cyclobutanol - A Technical
Overview

In contrast to 3-benzylcyclobutanol, more information is available for its analogue, 3-
(benzyloxy)cyclobutanol.

Chemical Identity and Properties

The key identifiers and physicochemical properties of 3-(benzyloxy)cyclobutanol are
summarized below.
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Property Value
IUPAC Name 3-(benzyloxy)cyclobutanol
CAS Number 100058-61-5[1]

Molecular Formula

C11H1402[1]

Molecular Weight

178.23 g/mol [1]

Physical Form

Colorless or white to yellow-brown liquid or

semi-solid or solid[1]

Purity

>98%[1]

InChl Key

ZGSDRBWWICYJBU-UHFFFAQYSA-N[1]

Storage Temperature

Room Temperature (Sealed in dry conditions)[1]

Safety and Handling

3-(Benzyloxy)cyclobutanol is associated with several hazard classifications.

Hazard Statement Description

H302 Harmful if swallowed[1]

H315 Causes skin irritation[1]

H319 Causes serious eye irritation[1]
H335 May cause respiratory irritation[1]

Precautionary Statement

Description

Avoid breathing

P261 .
dust/fume/gas/mist/vapors/spray[1]
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing[1]
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The logical flow from hazard identification to necessary protective measures is crucial for safe
laboratory practice.

Logical Flow of Safety Precautions

Identified Chemical Hazards

Skin Irritation (H315) Eye Irritation (H319) Respiratory Irritation (H335)

itigated by itigated by itigated by

equired Personal Protective Equipment (PPE)

Protective Gloves Safety Goggles Fume Hood / Ventilated Area
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Caption: Relationship between hazards and required personal protective equipment for 3-
(benzyloxy)cyclobutanol.

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis of 3-(benzyloxy)cyclobutanol
are not abundant in readily accessible sources. However, a general workflow for its preparation
and subsequent use in further chemical synthesis can be proposed.

General Experimental Workflow

Synthesis of Purification Structural Characterization > Use in Subsequent Target Molecule
3-(Benzyloxy)cyclobutanol (e g. Chromatography) (NMR, IR, MS) Reaction Step 9

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis and utilization of 3-(benzyloxy)cyclobutanol.
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Biological Activity

Currently, there is a lack of published data concerning the specific biological activities and
potential signaling pathway interactions of 3-(benzyloxy)cyclobutanol. This presents an open
area for future research and discovery.

In conclusion, while 3-benzylcyclobutanol remains a compound with limited documented
information, the study of its analogue, 3-(benzyloxy)cyclobutanol, provides a foundational
understanding for researchers working with benzyl-substituted cyclobutane structures. Further
research into both compounds is warranted to elucidate their properties and potential
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. sigmaaldrich.com [sigmaaldrich.com]

 To cite this document: BenchChem. [An In-Depth Technical Guide to 3-Benzylcyclobutanol
and a Related Analogue]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1377034#3-benzylcyclobutanol-chemical-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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